Cas no 1105242-01-0 (N-(2-methoxyethyl)-1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carboxamide)
N-(2-methoxyethyl)-1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-Methoxyethyl)-1-phenyl-5-[(2-pyrimidinylthio)methyl]-1H-1,2,3-triazole-4-carboxamide
- N-(2-methoxyethyl)-1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carboxamide
- 1105242-01-0
- AKOS024476293
- N-(2-methoxyethyl)-1-phenyl-5-(pyrimidin-2-ylsulfanylmethyl)triazole-4-carboxamide
- SR-01000917264-1
- N-(2-methoxyethyl)-1-phenyl-5-((pyrimidin-2-ylthio)methyl)-1H-1,2,3-triazole-4-carboxamide
- SR-01000917264
- F2928-0033
- VU0505879-1
-
- Inchi: 1S/C17H18N6O2S/c1-25-11-10-18-16(24)15-14(12-26-17-19-8-5-9-20-17)23(22-21-15)13-6-3-2-4-7-13/h2-9H,10-12H2,1H3,(H,18,24)
- InChI Key: JREICTWAUUNOAF-UHFFFAOYSA-N
- SMILES: S(C1N=CC=CN=1)CC1=C(C(NCCOC)=O)N=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 370.12119501g/mol
- Monoisotopic Mass: 370.12119501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 120Ų
Experimental Properties
- Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 12.36±0.46(Predicted)
N-(2-methoxyethyl)-1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2928-0033-2μmol |
N-(2-methoxyethyl)-1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carboxamide |
1105242-01-0 | 90%+ | 2μl |
$57.0 | 2023-04-29 | |
| Life Chemicals | F2928-0033-5μmol |
N-(2-methoxyethyl)-1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carboxamide |
1105242-01-0 | 90%+ | 5μl |
$63.0 | 2023-04-29 | |
| Life Chemicals | F2928-0033-10μmol |
N-(2-methoxyethyl)-1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carboxamide |
1105242-01-0 | 90%+ | 10μl |
$69.0 | 2023-04-29 | |
| Life Chemicals | F2928-0033-20μmol |
N-(2-methoxyethyl)-1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carboxamide |
1105242-01-0 | 90%+ | 20μl |
$79.0 | 2023-04-29 | |
| Life Chemicals | F2928-0033-1mg |
N-(2-methoxyethyl)-1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carboxamide |
1105242-01-0 | 90%+ | 1mg |
$54.0 | 2023-04-29 | |
| Life Chemicals | F2928-0033-2mg |
N-(2-methoxyethyl)-1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carboxamide |
1105242-01-0 | 90%+ | 2mg |
$59.0 | 2023-04-29 | |
| Life Chemicals | F2928-0033-3mg |
N-(2-methoxyethyl)-1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carboxamide |
1105242-01-0 | 90%+ | 3mg |
$63.0 | 2023-04-29 | |
| Life Chemicals | F2928-0033-4mg |
N-(2-methoxyethyl)-1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carboxamide |
1105242-01-0 | 90%+ | 4mg |
$66.0 | 2023-04-29 | |
| Life Chemicals | F2928-0033-5mg |
N-(2-methoxyethyl)-1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carboxamide |
1105242-01-0 | 90%+ | 5mg |
$69.0 | 2023-04-29 | |
| Life Chemicals | F2928-0033-10mg |
N-(2-methoxyethyl)-1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carboxamide |
1105242-01-0 | 90%+ | 10mg |
$79.0 | 2023-04-29 |
N-(2-methoxyethyl)-1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carboxamide Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on N-(2-methoxyethyl)-1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carboxamide
N-(2-Methoxyethyl)-1-Phenyl-5-[(Pyrimidin-2-Ylsulfanyl)Methyl]-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview
N-(2-Methoxyethyl)-1-Phenyl-5-[(Pyrimidin-2-Ylsulfanyl)Methyl]-1H-1,2,3-Triazole-4-Carboxamide (CAS No: 1105242-01-0) is a complex organic compound with a unique structure that combines several functional groups. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science.
The molecular structure of N-(2-Methoxyethyl)-1-Phenyl-5-[(Pyrimidin-2-Ylsulfanyl)Methyl]-1H-1,2,3-Triazole-4-Carboxamide is characterized by a triazole ring system, which is a five-membered heterocyclic compound containing three nitrogen atoms. The triazole ring is further substituted with a phenyl group at position 1 and a carboxamide group at position 4. The carboxamide group is attached to a 2-methoxyethyl chain, which introduces an ether functionality into the molecule. Additionally, the compound features a pyrimidine ring system connected via a sulfanyl (sulfur-containing) group at position 5 of the triazole ring.
Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres and their potential to modulate various biological targets. The presence of the pyrimidine ring further enhances the compound's versatility, as pyrimidine derivatives are known for their antiviral and anticancer properties.
The synthesis of N-(2-Methoxyethyl)-1-Phenyl-5-[(Pyrimidin-2-Ylsulfanyl)Methyl]-1H-1,2,3-Triazole-4-Carboxamide involves a multi-step process that typically begins with the preparation of the triazole core. This is followed by functionalization at specific positions to introduce the phenyl, carboxamide, and pyrimidine substituents. The use of advanced coupling reactions and protecting group strategies ensures high yields and purity in the final product.
In terms of applications, this compound has shown promise in drug delivery systems due to its ability to form stable conjugates with other bioactive molecules. The methoxyethyl chain contributes to the compound's solubility properties, making it suitable for various pharmaceutical formulations. Furthermore, the sulfur atom in the sulfanyl group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets.
Recent research has also explored the antimicrobial activity of this compound against various bacterial and fungal strains. Preliminary results indicate that it exhibits moderate activity against Gram-positive bacteria and certain Candida species. These findings suggest that further optimization could lead to novel antimicrobial agents.
Another area of interest is the biodegradability of this compound. Given its complex structure, understanding its environmental fate is essential for assessing its suitability in large-scale applications. Studies are currently underway to evaluate its degradation pathways under different environmental conditions.
In conclusion, N-(2-Methoxyethyl)-1-Phenyl
1105242-01-0 (N-(2-methoxyethyl)-1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)